Cas no 21718-11-6 (Benzenesulfonamide, N-phenyl-4-(trifluoromethyl)-)

Benzenesulfonamide, N-phenyl-4-(trifluoromethyl)- structure
21718-11-6 structure
Product Name:Benzenesulfonamide, N-phenyl-4-(trifluoromethyl)-
CAS No:21718-11-6
MF:C13H10F3NO2S
MW:301.284212589264
MDL:MFCD00054468
CID:1403930
PubChem ID:8190077
Update Time:2025-07-28

Benzenesulfonamide, N-phenyl-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, N-phenyl-4-(trifluoromethyl)-
    • SCHEMBL7572845
    • AB00749540-01
    • 21718-11-6
    • Z45619598
    • N-phenyl-4-(trifluoromethyl)benzenesulfonamide
    • IASRHMAELYWDRZ-UHFFFAOYSA-N
    • AKOS001237862
    • N-phenyl-4-(trifluoromethyl)benzene-1-sulfonamide
    • MFCD00054468
    • N-Phenyl-4-(trifluoromethyl)benzenesulfonamide; 95%
    • HS-5917
    • MDL: MFCD00054468
    • Inchi: 1S/C13H10F3NO2S/c14-13(15,16)10-6-8-12(9-7-10)20(18,19)17-11-4-2-1-3-5-11/h1-9,17H
    • InChI Key: IASRHMAELYWDRZ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C(F)(F)F)=CC=1)(NC1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 301.0385
  • Monoisotopic Mass: 301.03843422g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 402
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 54.6Ų

Experimental Properties

  • PSA: 46.17

Benzenesulfonamide, N-phenyl-4-(trifluoromethyl)- Pricemore >>

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AB333596-5 g
N-Phenyl-4-(trifluoromethyl)benzenesulfonamide, 95%; .
21718-11-6 95%
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€649.00 2023-04-26
abcr
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N-Phenyl-4-(trifluoromethyl)benzenesulfonamide, 95%; .
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